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Compound of Interest

Compound Name: LU-002i

Cat. No.: B12383119 Get Quote

Essential Safety and Handling Guide for LU-002i
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of LU-002i, a subunit-

selective human proteasome β2c and β2i inhibitor.

This document provides immediate and essential safety protocols for laboratory personnel

working with LU-002i. Adherence to these guidelines is critical to ensure personal safety and

proper disposal of hazardous materials.

Immediate Safety and Logistical Information
LU-002i is a potent research chemical that requires careful handling to minimize exposure

risks. The following table summarizes its key physical and chemical properties for quick

reference.
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Property Value

Chemical Name LU-002i

CAS Number 1838705-22-8[1]

Molecular Formula C35H52N4O7[1]

Molecular Weight 640.81 g/mol [1]

Appearance White to off-white solid[1]

Solubility Soluble in DMSO (≥ 100 mg/mL)[1]

Storage (Powder) -20°C for 3 years; 4°C for 2 years

Storage (In solvent) -80°C for 6 months; -20°C for 1 month

Personal Protective Equipment (PPE) for Handling
LU-002i
A thorough risk assessment should be conducted before handling LU-002i. The following PPE

is mandatory to prevent accidental exposure.

Eye and Face Protection: Chemical safety goggles with side shields are required at all times.

In situations with a splash hazard, a face shield must be worn in addition to safety goggles.

Hand Protection: Chemically resistant gloves, such as nitrile, are required. Double gloving is

recommended, particularly when handling stock solutions. Gloves must be changed

immediately if contaminated.

Body Protection: A fully buttoned lab coat must be worn to protect skin and clothing.

Respiratory Protection: Work with LU-002i powder or solutions should be conducted in a

certified chemical fume hood to avoid inhalation. If there is a risk of aerosolization outside of

a fume hood, a NIOSH-approved respirator is necessary.

Experimental Protocols
Solution Preparation:
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Ensure all required PPE is correctly worn.

All handling of the solid compound and preparation of stock solutions must be performed in a

certified chemical fume hood.

Carefully weigh the desired amount of LU-002i powder.

To prevent aerosolization, slowly add the solvent (e.g., DMSO) to the powder.

Gently mix the solution until the solid is fully dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Operational and Disposal Plans
Proper disposal of LU-002i and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with LU-002i, including pipette tips,

tubes, and gloves, must be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.

Disposal Procedure:

Segregate solid and liquid waste into separate, compatible, and clearly labeled hazardous

waste containers.

Store waste containers in a designated, secure, and well-ventilated area.

Follow your institution's guidelines for the disposal of hazardous chemical waste. Contact

your Environmental Health and Safety (EHS) department for specific procedures.

Mandatory Visualizations
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Preparation Phase

Handling Phase

Disposal Phase

Assess Risks for Handling LU-002i

Select Appropriate PPE

Based on SDS

Wear Required PPE:
- Safety Goggles/Face Shield

- Nitrile Gloves (Double)
- Lab Coat

Minimum Requirements
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Caption: Workflow for PPE Selection and Use when Handling LU-002i.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12383119?utm_src=pdf-body-img
https://www.benchchem.com/product/b12383119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste
Liquid Waste

Final Disposal

LU-002i Waste Generated

Contaminated Items:
- Gloves

- Pipette Tips
- Tubes

Unused Solutions &
Contaminated Media

Collect in Designated
'Hazardous Solid Waste' Container

Securely Seal and Label
All Waste Containers

Collect in Designated
'Hazardous Liquid Waste' Container

Store in a Secure,
Well-Ventilated Area

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling LU-002i].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383119#personal-protective-equipment-for-
handling-lu-002i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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